Cas no 2223054-84-8 (1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole)

1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole structure
2223054-84-8 structure
Product Name:1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
CAS No:2223054-84-8
MF:C16H21BN2O2
MW:284.161144018173
CID:6811040
PubChem ID:133551355
Update Time:2025-03-03

1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
    • 1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
    • CS-31458
    • 2223054-84-8
    • Inchi: 1S/C16H21BN2O2/c1-12-9-13(11-14(10-12)19-8-6-7-18-19)17-20-15(2,3)16(4,5)21-17/h6-11H,1-5H3
    • InChI Key: LNJZOTODCJNHLU-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C)C=C(C=2)N2C=CC=N2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 284.1696081Da
  • Monoisotopic Mass: 284.1696081Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
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